2-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C14H15N3OS2/c1-10-15-16-14(20-10)19-9-13(18)17-7-6-11-4-2-3-5-12(11)8-17/h2-5H,6-9H2,1H3
• InChI Key: WBPHAHOFMITPTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C14H15N3OS2
• Molecular Weight: 305.4 g/mol

Description

2-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinoline derivatives and has shown promising results in various biological studies.

Mechanism of Action

The mechanism of action of 2-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline involves the inhibition of various enzymes and receptors in the body. This compound has been reported to inhibit the activity of acetylcholinesterase, which is an enzyme that is involved in the breakdown of acetylcholine. Additionally, this compound has been reported to bind to dopamine receptors, which are involved in the regulation of movement and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline have been extensively studied in scientific research. This compound has been reported to increase the levels of acetylcholine in the brain, which is involved in memory and learning. Additionally, this compound has been reported to improve the cognitive function of animals in various studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline in lab experiments include its potential therapeutic applications and its ability to inhibit various enzymes and receptors in the body. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the research on 2-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline. These include the development of more efficient synthesis methods, the determination of the safety and efficacy of this compound in clinical trials, and the identification of new therapeutic applications for this compound. Additionally, further research is needed to determine the optimal dosage and administration of this compound for various diseases.
In conclusion, 2-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has shown promising results in various scientific research studies. This compound has potential therapeutic applications in the treatment of various diseases and has been reported to inhibit various enzymes and receptors in the body. However, further research is needed to determine the safety and efficacy of this compound in clinical trials and to identify new therapeutic applications for this compound.

Synthesis Methods

The synthesis of 2-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline involves the reaction of 5-methyl-1,3,4-thiadiazol-2-amine with thioacetic acid followed by the reaction of the resulting product with tetrahydroisoquinoline. The synthesis of this compound has been reported in various research studies.

Scientific Research Applications

The potential therapeutic applications of 2-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline have been extensively studied in scientific research. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, Parkinson's disease, and cardiovascular diseases.